Cas no 130148-51-5 (6-nitro-1H-Benzimidazole-5-carboxylic acid)

• Product Name: 6-nitro-1H-Benzimidazole-5-carboxylic acid
• CAS No: 130148-51-5
• MF: C₈H₅N₃O₄
• MW: 207.143001317978
• CID: 1104302
• PubChem ID: 135709863
• Update Time: 2025-04-20

6-nitro-1H-Benzimidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-nitro-1H-Benzimidazole-5-carboxylic acid
• 5-nitrobenzimidazole-6-carboxylic acid
• 5-Nitro-1H-benzimidazole-6-carboxylic acid
• Z3301450048
• DB-368780
• SCHEMBL1308200
• EN300-6486870
• 5-nitro-1H-1,3-benzodiazole-6-carboxylic acid
• 130148-51-5
• G46567

• Inchi： 1S/C8H5N3O4/c12-8(13)4-1-5-6(10-3-9-5)2-7(4)11(14)15/h1-3H,(H,9,10)(H,12,13)
• InChI Key： CHISOTCWJMFPPF-UHFFFAOYSA-N
• SMILES： OC(C1=CC2=C(C=C1[N+](=O)[O-])NC=N2)=O

Computed Properties

• Exact Mass: 207.02800565g/mol
• Monoisotopic Mass: 207.02800565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives